ADB-PINACA N-(5-hydroxypentyl) metabolite
Overview
Description
ADB-PINACA is a synthetic cannabinoid (CB). ADB-PINACA N-(5-hydroxypentyl) metabolite is an expected major metabolite of ADB-PINACA, based on the metabolism of similar synthetic CBs in vivo. The physiological and toxicological properties of this compound have not been evaluated. This product is intended for forensic and research purposes.
Scientific Research Applications
Metabolic Profiling and Legal Implications : Carlier et al. (2017) studied the metabolic fate of ADB-PINACA and its analog, 5F-ADB-PINACA, in human hepatocytes. They identified major metabolic reactions and recommended specific metabolites as markers for intake, highlighting the importance of distinguishing these compounds in legal contexts (Carlier et al., 2017).
Pharmacological Activity of Metabolites : Gamage et al. (2018) explored the pharmacology of hydroxypentyl metabolites of synthetic cannabinoids, including ADB-PINACA. They found that these metabolites retained efficacy at human cannabinoid receptors, albeit with reduced affinity, suggesting their potential contribution to the in vivo pharmacology of synthetic cannabinoids (Gamage et al., 2018).
Metabolite Profiling for Forensic Analysis : Wohlfarth et al. (2015) identified various metabolites of AB-PINACA and 5F-AB-PINACA, including 5-hydroxypentyl and pentanoic acid metabolites. This study contributes to forensic science by suggesting metabolite patterns for distinguishing between these synthetic cannabinoids (Wohlfarth et al., 2015).
Synthesis and Pharmacological Profiling of Metabolites : Longworth et al. (2017) synthesized and characterized major metabolites of synthetic cannabinoids including ADB-PINACA. They demonstrated that certain metabolites, like 5-hydroxypentyl, showed significant potency at cannabinoid receptors, providing insights into their potential pharmacological effects (Longworth et al., 2017).
Toxicological Studies of Metabolites : Cabanlong et al. (2022) examined the affinity and efficacy of metabolites of a related synthetic cannabinoid, 5F-MDMB-PINACA, at cannabinoid receptors. Their findings contribute to understanding the potential toxicological impacts of such compounds, which may also apply to ADB-PINACA metabolites (Cabanlong et al., 2022).
Detection in Forensic Samples : Seither et al. (2020) developed a method for identifying and quantifying 5-fluoro ADB and its ester hydrolysis metabolite in human blood samples, emphasizing the importance of such methods in toxicological investigations (Seither et al., 2020).
properties
Product Name |
ADB-PINACA N-(5-hydroxypentyl) metabolite |
|---|---|
Molecular Formula |
C19H28N4O3 |
Molecular Weight |
360.5 |
InChI |
InChI=1S/C19H28N4O3/c1-19(2,3)16(17(20)25)21-18(26)15-13-9-5-6-10-14(13)23(22-15)11-7-4-8-12-24/h5-6,9-10,16,24H,4,7-8,11-12H2,1-3H3,(H2,20,25)(H,21,26) |
InChI Key |
SATSPSXEJHKPRR-UHFFFAOYSA-N |
SMILES |
O=C(NC(C(N)=O)C(C)(C)C)C1=NN(CCCCCO)C2=C1C=CC=C2 |
synonyms |
N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-(5-hydroxypentyl)-1H-indazole-3-carboxamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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